Cas no 1170658-04-4 (ethyl 4-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate)

• Product Name: ethyl 4-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate
• CAS No: 1170658-04-4
• MF: C₁₁H₁₅F₃N₂O₂
• MW: 264.244213342667
• MDL: MFCD09473355
• CID: 3158723
• PubChem ID: 25247509
• Update Time: 2025-04-21

ethyl 4-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate
• ethyl 4-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate
• EN300-231362
• AKOS005167707
• Ethyl 4-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)butanoate
• ethyl 4-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]butanoate
• STK351726
• Ethyl4-(5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)butanoate
• 1170658-04-4

• MDL： MFCD09473355
• Inchi： 1S/C11H15F3N2O2/c1-3-18-10(17)5-4-6-16-8(2)7-9(15-16)11(12,13)14/h7H,3-6H2,1-2H3
• InChI Key： MMWPOUPFJGWZCH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(CCCC(=O)OCC)N=1)(F)F

Computed Properties

• Exact Mass: 264.10856221Da
• Monoisotopic Mass: 264.10856221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų